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Compound of Interest

Compound Name: N-Acetyl-D-methionine-d4

Cat. No.: B15599367 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling N-Acetyl-D-methionine-d4, with a focus on operational and disposal plans to foster a

secure research environment.

While specific safety data for N-Acetyl-D-methionine-d4 is not readily available, the following

guidance is based on safety data sheets for the closely related compounds N-Acetyl-DL-

methionine and N-Acetyl-L-methionine.[1][2][3] It is crucial to handle this compound with the

care required for all laboratory chemicals, assuming it may have hazards that have not been

fully characterized.

Essential Safety and Handling at a Glance
A thorough risk assessment should be conducted before handling N-Acetyl-D-methionine-d4.

[4] The following table summarizes key quantitative data for the analogous non-deuterated

compounds.
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Property Value Source

Melting Point 114-117 °C [1][3]

Storage Temperature
2-30°C in a dry, cool, and well-

ventilated place.
[1][2]

Appearance
White to off-white crystalline

powder or solid.
[1][3]

Incompatible Materials Strong oxidizing agents. [1][3]

Personal Protective Equipment (PPE): Your First
Line of Defense
The consistent use of appropriate personal protective equipment is fundamental to minimizing

exposure and ensuring personal safety in the laboratory.

Core PPE Requirements:
Eye and Face Protection: Always wear safety glasses with side shields that are compliant

with government standards such as NIOSH (US) or EN 166 (EU).[1][2][3] In situations where

splashing is a risk, chemical splash goggles and a face shield are recommended.[5]

Hand Protection: Chemical-resistant gloves are mandatory.[1][6] Nitrile gloves are generally

suitable for incidental contact.[5] Gloves must be inspected for integrity before each use and

disposed of properly after handling the compound.[1] Employ proper glove removal

techniques to avoid skin contact with any potential contaminants.[1]

Body Protection: A standard laboratory coat should be worn at all times and should be

buttoned, have long sleeves, and be knee-length.[4][6] For handling potentially hazardous

drugs, disposable gowns with tight-fitting cuffs that close in the back are recommended.[7]

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is typically not required.[1] However, if dust is generated, a NIOSH-

approved dust mask should be used.[1]
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Operational Plan: A Step-by-Step Guide to Safe
Handling
A structured approach to handling N-Acetyl-D-methionine-d4 from receipt to use is critical for

maintaining a safe laboratory environment.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product label matches the order information.

Wear appropriate PPE during inspection.

2. Storage:

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

[8]

Keep it away from incompatible materials, such as strong oxidizing agents.[1][3]

Ensure the storage area is clearly labeled.

3. Handling and Use:

Always handle the compound within a well-ventilated area, such as a chemical fume hood,

especially if there is a potential for dust generation.[1][9][10]

Avoid the formation of dust and aerosols.[1][3][11]

Use dedicated utensils and equipment for weighing and transferring the compound.

After handling, wash hands thoroughly with soap and water.[1][9]

Do not eat, drink, or smoke in the laboratory.[9][10]

4. Spill Management:
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In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE, including respiratory protection if dust is present.

Carefully sweep or vacuum up the spilled solid material and place it into a suitable, closed

container for disposal.[1][2][3][9]

Avoid generating dust during cleanup.[1][3]

Clean the spill area thoroughly with an appropriate solvent and decontaminate any affected

surfaces.[11]

Disposal Plan: Ensuring Environmental
Responsibility
Proper disposal of N-Acetyl-D-methionine-d4 and its containers is essential to prevent

environmental contamination and comply with regulations.

1. Waste Collection:

Collect all waste material, including unused product and contaminated disposables (e.g.,

gloves, bench paper), in a designated and clearly labeled waste container.[1][9]

2. Waste Disposal:

Dispose of the chemical waste through a licensed disposal company.[1] Do not discharge it

into drains or the environment.[1]

Follow all federal, state, and local hazardous waste regulations for complete and accurate

classification and disposal.[9]

Dispose of the empty container as unused product, unless it has been thoroughly

decontaminated.[9]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of procedures for the safe handling and

disposal of N-Acetyl-D-methionine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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